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Compound Name: Methyl petroselinate

Cat. No.: B1649338 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl petroselinate, the methyl ester of petroselinic acid (cis-6-octadecenoic acid), is a fatty

acid methyl ester (FAME) of increasing interest in various scientific domains. Its unique

structural isomerism with the more common oleic acid presents both challenges and

opportunities in analytical chemistry and biological applications. This technical guide provides

an in-depth overview of the core chemical and physical properties of Methyl petroselinate,

detailed experimental protocols for its synthesis, purification, and analysis, and a summary of

its known and potential biological activities. The information is presented to support

researchers and professionals in drug development and other scientific fields in their work with

this compound.

Chemical and Physical Properties
Methyl petroselinate is a monounsaturated fatty acid methyl ester with the molecular formula

C19H36O2.[1] Its key physical and chemical properties are summarized in the table below.
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Property Value Reference(s)

CAS Number 2777-58-4 [1]

Molecular Formula C19H36O2 [1]

Molecular Weight 296.49 g/mol [1]

Appearance
Colorless to almost colorless

clear liquid
[2]

Boiling Point
158-160 °C at 2-3 Torr; 208-

210 °C at 10 Torr
[1][3]

Melting Point -1 °C to -3 °C [2][3]

Density 0.8767 g/cm³ at 20 °C [1]

Refractive Index 1.4501 at 20 °C [3]

Synonyms
Methyl cis-6-octadecenoate,

Petroselinic acid methyl ester
[2][4]

Synthesis and Purification
The primary methods for obtaining Methyl petroselinate are through the esterification of

petroselinic acid or the transesterification of oils rich in this fatty acid, such as parsley seed oil.

[3][5]

Experimental Protocol: Synthesis via Transesterification
of Parsley Seed Oil
This protocol describes a general method for the base-catalyzed transesterification of parsley

seed oil to produce a mixture of fatty acid methyl esters, including Methyl petroselinate.

Materials:

Parsley seed oil

Methanol (anhydrous)
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Potassium hydroxide (KOH) or Sodium hydroxide (NaOH)

Hexane

Saturated sodium chloride solution (brine)

Anhydrous sodium sulfate

Rotary evaporator

Separatory funnel

Magnetic stirrer and stir bar

Procedure:

Catalyst Preparation: Prepare a 1% (w/v) solution of KOH or NaOH in anhydrous methanol.

This should be done freshly before the reaction.

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, add parsley seed oil and the freshly prepared methanolic catalyst solution. A

typical molar ratio is 1:6 of oil to methanol.

Transesterification Reaction: Heat the mixture to 60-65 °C with continuous stirring. The

reaction is typically carried out for 1-2 hours.

Work-up: After cooling to room temperature, transfer the mixture to a separatory funnel. Add

hexane to extract the methyl esters and then add brine to wash the organic layer. Shake

gently and allow the layers to separate. The lower layer (glycerol, excess methanol, and

catalyst) is drained off.

Purification: Wash the upper organic layer (containing the FAMEs) two to three times with

distilled water to remove any remaining impurities.

Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate, filter, and

remove the hexane using a rotary evaporator to yield the crude Methyl petroselinate
mixture.
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Purification of Methyl Petroselinate
Purification of Methyl petroselinate, particularly from its isomer methyl oleate, can be

challenging. Fractional distillation under reduced pressure or preparative high-performance

liquid chromatography (HPLC) are effective methods.[6][7][8]

Workflow for Synthesis and Purification of Methyl Petroselinate
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Caption: General workflow for the synthesis and purification of Methyl petroselinate.
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Analytical Characterization
Standard analytical techniques for the characterization of Methyl petroselinate include Gas

Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR)

spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is used for the identification and quantification of Methyl petroselinate. The mass

spectrum of FAMEs is characterized by fragmentation patterns resulting from cleavage at

various points along the alkyl chain. The molecular ion peak (m/z 296.49) may be weak or

absent in electron ionization (EI) mass spectra.[9]

General GC-MS Protocol for FAME Analysis:

Sample Preparation: Dilute the FAME sample in a suitable solvent (e.g., hexane or

dichloromethane).

Injection: Inject a small volume (e.g., 1 µL) into the GC.

Separation: Use a capillary column suitable for FAME analysis (e.g., a polar stationary

phase). A temperature gradient program is typically employed to separate the components.

Detection: The separated components are detected by a mass spectrometer.

Data Analysis: Identify Methyl petroselinate by its retention time and comparison of its

mass spectrum with a reference library.

Workflow for GC-MS Analysis of Methyl Petroselinate

Methyl Petroselinate Sample Gas Chromatography
(Separation)

Mass Spectrometry
(Detection)

Data Analysis
(Identification & Quantification)

Click to download full resolution via product page

Caption: A typical workflow for the GC-MS analysis of Methyl petroselinate.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are powerful tools for the structural elucidation of Methyl
petroselinate. The chemical shifts of the olefinic protons and carbons are particularly

diagnostic.

Carbon Atom Chemical Shift (ppm)

C-6 129.8

C-7 128.9

Note: Chemical shifts are relative to TMS and may vary slightly depending on the solvent.

Biological Activity and Potential Applications
The biological activity of pure Methyl petroselinate is not extensively documented. However,

studies on its parent fatty acid and related plant extracts provide insights into its potential

applications.

Cytotoxic Activity
An extract of Petroselinum sativum (parsley) seeds, which are rich in petroselinic acid, has

demonstrated cytotoxic effects against MCF-7 human breast cancer cells in a concentration-

dependent manner.[10] This suggests that petroselinic acid and its derivatives, such as Methyl
petroselinate, may possess anticancer properties, warranting further investigation.

Anti-Inflammatory and Immunomodulatory Potential
Petroselinic acid has been shown to ameliorate autoimmune disorders by suppressing

cytosolic-nucleic-acid-mediated type I interferon signaling.[4] As methyl esters are often used

as prodrugs that are hydrolyzed in vivo to the active carboxylic acid, Methyl petroselinate
could potentially exhibit similar anti-inflammatory and immunomodulatory effects.

Role in Lipid Metabolism Research
As a specific fatty acid methyl ester, Methyl petroselinate is a valuable tool for studying lipid

metabolism.[11][12] It can be used in cell culture experiments to investigate the effects of a
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specific monounsaturated fatty acid on cellular processes such as lipid droplet formation, gene

expression related to lipid synthesis and oxidation, and the modulation of signaling pathways

involved in metabolic regulation.

Potential Signaling Pathways Modulated by Petroselinic Acid (and potentially Methyl
Petroselinate)
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Caption: Hypothetical modulation of immune signaling by Methyl Petroselinate via its

hydrolysis to Petroselinic Acid.
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Conclusion
Methyl petroselinate is a fatty acid methyl ester with distinct chemical properties and potential

biological activities. While specific research on the pure compound is limited, the available data

on its parent fatty acid and related natural extracts suggest promising avenues for further

investigation, particularly in the areas of cancer research, inflammation, and immunology. The

experimental protocols and analytical methods outlined in this guide provide a foundation for

researchers to synthesize, purify, and characterize Methyl petroselinate for use in a variety of

scientific applications. Further studies are needed to fully elucidate its biological functions and

potential as a therapeutic agent or a tool for drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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